N-methyl-N-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-methyl-N-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H17N5O3/c1-11-15(20-24-19-11)9-21(2)16(22)14-8-12(17-18-14)10-23-13-6-4-3-5-7-13/h3-8H,9-10H2,1-2H3,(H,17,18)
• InChI Key: AMXUVVIGRWXDOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1CN(C)C(=O)C2=NNC(=C2)COC3=CC=CC=C3
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazole ring, an oxadiazole ring, and a phenoxymethyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and oxadiazole rings suggests that the compound could have a planar structure, while the phenoxymethyl group could introduce some steric hindrance.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The oxadiazole ring, for example, can undergo reactions such as nucleophilic substitution or rearrangement into other heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxadiazole and pyrazole rings could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, oxadiazole derivatives have been found to inhibit certain enzymes, which could make them potential candidates for drug development.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care to avoid exposure and contamination.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. For example, given the biological activity of similar compounds, it could be interesting to investigate its potential as a pharmaceutical agent.